2-Phospho-L-ascorbic acid trisodium salt

• CAS No.: 66170-10-3
• Product Name: 2-Phospho-L-ascorbic acid trisodium salt
• Molecular Formula: C6H6Na3O9P
• Molecular Weight: 322.05 g/mol
• IUPAC Name: trisodium;[(2R)-2-[(1S)-1,2-dihydroxyethyl]-3-oxido-5-oxo-2H-furan-4-yl] phosphate
• Standard InChI: InChI=1S/C6H9O9P.3Na/c7-1-2(8)4-3(9)5(6(10)14-4)15-16(11,12)13;;;/h2,4,7-9H,1H2,(H2,11,12,13);;;/q;3*+1/p-3/t2-,4+;;;/m0.../s1
• Standard InChIKey: VWCFDYSMDMCPLU-OFBPEYICSA-K
• Isomeric SMILES: C([C@@H]([C@@H]1C(=C(C(=O)O1)OP(=O)([O-])[O-])[O-])O)O.[Na+].[Na+].[Na+]
• SMILES: C(C(C1C(=C(C(=O)O1)OP(=O)([O-])[O-])[O-])O)O.[Na+].[Na+].[Na+]
• Canonical SMILES: C(C(C1C(=C(C(=O)O1)OP(=O)([O-])[O-])[O-])O)O.[Na+].[Na+].[Na+]
• Appearance: Solid powder
• Description: 2-Phospho-L-ascorbic acid trisodium salt is a stable ascorbic acid derivative used in cell culture. In combination with FGF-2, it maintains differentiation potential in bone marrow-derived mesenchymal stem cells (MSC) through increased expression of HGF. L-Ascorbic acid 2-phosphate may be used in cell differentiation and tissue engineering applications. 2-Phospho-L-ascorbic acid trisodium salt also exhibits synergistic protection of hMSCs under oxidative stress in combination with N-acetylcysteine. Asc-2P is used in studies of gene repression, such as the repression of dihydrotestosterone-induced dickkopf-1 expression. AA2P has been shown to increase myogenin gene expression and promote differentiation in L6 muscle cells.
• Purity: >95% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-phosphoascorbate; AA-2P cpd; Asc-2-O-phosphate; Asc2P cpd; ascorbate-2-phosphate; ascorbic acid 2-phosphate; ascorbyl-2-monophosphate; ascorbyl-2-phosphate; L-ascorbic acid 2-phosphate; magnesium ascorbate-2-phosphate; magnesium-L-ascorbyl-2-phosphate; sodium ascorbyl phosphate
• Reference: 1: Alvarado-Gámez AL, Alonso-Lomillo MA, Domínguez-Renedo O, Arcos-Martínez MJ. A chronoamperometric screen printed carbon biosensor based on alkaline phosphatase inhibition for W(IV) determination in water, using 2-phospho-L-ascorbic acid trisodium salt as a substrate. Sensors (Basel). 2015 Jan 22;15(2):2232-43. doi: 10.3390/s150202232. PubMed PMID: 25621602; PubMed Central PMCID: PMC4367303.; 2: Huang CH, Sung HC, Hsiao CY, Hu S, Ko YS. Transdermal delivery of three vitamin C derivatives by Er:YAG and carbon dioxide laser pretreatment. Lasers Med Sci. 2013 May;28(3):807-14. doi: 10.1007/s10103-012-1151-y. Epub 2012 Jul 24. PubMed PMID: 22825318.
• PubChem Compound: 10990876
• Last Modified: Nov 11 2021